4-[Oxo(piperazin-1-yl)acetyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-2-piperazin-1-ylethane-1,2-dione
• InChI: InChI=1S/C10H17N3O3/c14-9(12-3-1-11-2-4-12)10(15)13-5-7-16-8-6-13/h11H,1-8H2
• InChI Key: XHWMCHIHVJSGRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C(=O)N2CCOCC2
• Molecular Formula: C10H17N3O3
• Molecular Weight: 227.26 g/mol
• CAS No.: 875164-29-7; 923125-02-4

Description

4-[Oxo(piperazin-1-yl)acetyl]morpholine is a heterocyclic compound featuring a morpholine ring linked to a piperazine moiety via an oxoacetyl bridge. This structure combines the conformational flexibility of piperazine with the polar, hydrogen-bonding capacity of morpholine, making it a scaffold of interest in medicinal chemistry and drug design. The compound is commercially available (CAS: 330562-43-1) and has been explored for applications ranging from antimicrobial agents to analytical internal standards .

Comparison with Similar Compounds

Key Observations :

• Synthetic Efficiency : ND-9 (51% yield) outperforms ND-7 (38%) and CD-9 (25%), likely due to the pyrimidinyl group enhancing reactivity .
• Substituent Effects : Bulky groups (e.g., 3-chlorophenyl in ND-7) reduce yields compared to smaller substituents (e.g., acetyl in Compound 9) .

Key Observations :

• Acetyl vs. Bulkier Groups : The acetyl group in Compound 9 and 4-[Oxo(piperazin-1-yl)acetyl]morpholine enhances cytotoxicity and antimicrobial activity compared to benzoyl or sulfonyl variants, likely due to improved binding and reduced steric hindrance.
• Analytical Utility : Despite structural similarity, 4-benzoylmorpholine outperforms 4-[Oxo(piperazin-1-yl)acetyl]morpholine as an internal standard in LC-MS, highlighting the impact of small structural changes on physicochemical properties .

Spectral and Physicochemical Properties

Infrared (IR) Spectroscopy :

• ND-7/ND-9/CD-9 : All show characteristic peaks for Ar-H (3100–3010 cm⁻¹), –CH (2918–2820 cm⁻¹), and carbonyl groups (1670–1770 cm⁻¹) .
• 4-[Oxo(piperazin-1-yl)acetyl]morpholine : Expected peaks at ~1700 cm⁻¹ (C=O stretch) and 2800–2900 cm⁻¹ (morpholine C-O-C).

NMR Data :

• 13C-NMR of ND-9 : Peaks at 158.9, 167.0, and 177.1 ppm confirm carbonyl and aromatic carbons .
• 1H-NMR of CD-9: Signals at δ 1.2–1.5 ppm (cyclopropyl CH₂) and δ 8.1–8.3 ppm (quinolone aromatic protons) .

Molecular Weight and Solubility :